Cas no 80479-91-0 (Z-Arg-Arg-Arg-4MbetaNA acetate salt)

• Product Name: Z-Arg-Arg-Arg-4MbetaNA acetate salt
• CAS No: 80479-91-0
• MF: C₃₉H₅₇N₁₃O₈
• MW: 835.952187299728
• CID: 707704
• PubChem ID: 90477338
• Update Time: 2025-10-28

Z-Arg-Arg-Arg-4MbetaNA acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,N2-[(phenylmethoxy)carbonyl]-L-arginyl-L-arginyl-N-(4-methoxy-2-naphthalenyl)-
• Z-ARG-ARG-ARG-4M-BETANA ACETATE SALT
• Z-ARG-ARG-ARG-4MBNA COH
• Z-Arg-Arg-Arg-4MβNA
• Z-Arg-Arg-Arg-4MbetaNA
• 80479-91-0
• Z-Arg-Arg-Arg-4MbNA Acetate
• acetic acid;benzyl N-[(2S)-5-(diaminomethylideneamino)-1-[[(2S)-5-(diaminomethylideneamino)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methoxynaphthalen-2-yl)amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate
• Z-Arg-Arg-Arg-4MbetaNA acetate salt

• Inchi： 1S/C37H53N13O6.C2H4O2/c1-55-30-21-25(20-24-12-5-6-13-26(24)30)47-31(51)27(14-7-17-44-34(38)39)48-32(52)28(15-8-18-45-35(40)41)49-33(53)29(16-9-19-46-36(42)43)50-37(54)56-22-23-10-3-2-4-11-23;1-2(3)4/h2-6,10-13,20-21,27-29H,7-9,14-19,22H2,1H3,(H,47,51)(H,48,52)(H,49,53)(H,50,54)(H4,38,39,44)(H4,40,41,45)(H4,42,43,46);1H3,(H,3,4)/t27-,28-,29-;/m0./s1
• InChI Key： AQEORXNVRMKXRV-BJRQXHFHSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC(=O)OCC1C=CC=CC=1)=O)N[C@H](C(NC1C=C(C2C=CC=CC=2C=1)OC)=O)CCC/N=C(\N)/N.OC(C)=O

Computed Properties

• Exact Mass: 835.44530583g/mol
• Monoisotopic Mass: 835.44530583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 60
• Rotatable Bond Count: 30
• Complexity: 1360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 365Ų

Z-Arg-Arg-Arg-4MbetaNA acetate salt Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-Arg-Arg-Arg-4MbetaNA acetate salt

Z-Arg-Arg-Arg-4MbetaNA Acetate Salt: A Comprehensive Overview

The compound with CAS No. 80479-91-0, commonly referred to as Z-Arg-Arg-Arg-4MbetaNA acetate salt, is a significant molecule in the field of biochemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into its structure, synthesis, biological activities, and recent advancements in its research.

Z-Arg-Arg-Arg-4MbetaNA acetate salt is a peptide-based compound that incorporates arginine residues and a 4-methylbenzoyl group. Its structure is characterized by a tripeptide backbone with specific stereochemistry, which plays a crucial role in its biological functions. The inclusion of arginine residues imparts unique properties, such as hydrogen bonding capabilities and potential interactions with negatively charged biomolecules. Recent studies have highlighted the importance of this compound in understanding peptide-protein interactions and its role in modulating cellular processes.

The synthesis of Z-Arg-Arg-Arg-4MbetaNA acetate salt involves advanced peptide coupling techniques, ensuring high purity and structural integrity. Researchers have employed solid-phase synthesis methods to optimize the production process, making it more efficient and scalable for large-scale applications. The use of acetic acid as a counterion in the salt form ensures stability and solubility, which are critical for its application in various experimental setups.

One of the most promising areas of research involving Z-Arg-Arg-Arg-4MbetaNA acetate salt is its role in drug delivery systems. Recent studies have demonstrated its ability to enhance the permeability of drug molecules across cellular membranes, making it a potential candidate for improving the efficacy of therapeutic agents. Additionally, its interaction with membrane-bound proteins has been extensively studied, providing insights into its potential use in targeting specific cellular pathways.

In the realm of proteomics, Z(Arg)3βNMeAc.OAc has been utilized as a tool to study protein-protein interactions and enzymatic activities. Its ability to modulate enzyme activity has led to its application in inhibitor design and drug discovery processes. Researchers have leveraged its structural properties to develop novel inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Z(Arg)3βNMeAc.OAc with various biomolecules. These computational models have provided valuable insights into its molecular interactions, aiding in the design of more potent analogs with enhanced biological activities. Furthermore, experimental validation of these predictions has confirmed the accuracy of computational approaches, paving the way for future innovations.

The biological activities of Z(Arg)3βNMeAc.OAc are not limited to enzymatic inhibition; it also exhibits anti-inflammatory and antioxidant properties. Studies have shown that it can reduce oxidative stress and inflammation in cellular models, suggesting its potential therapeutic applications in conditions such as arthritis and cardiovascular diseases. These findings underscore the versatility of this compound across multiple biological systems.

In conclusion, Z(Arg)3βNMeAc.OAc (CAS No. 8047991) is a multifaceted compound with significant implications in biochemistry, pharmacology, and drug delivery systems. Its unique structure, coupled with advanced synthesis techniques and cutting-edge research methodologies, positions it as a valuable tool for advancing scientific understanding and developing innovative therapeutic strategies.